Cas no 1207046-87-4 (N-[(2,3-Dimethoxyphenyl)methyl]-7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide)

• Product Name: N-[(2,3-Dimethoxyphenyl)methyl]-7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• CAS No: 1207046-87-4
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 5393117
• Update Time: 2025-07-09

N-[(2,3-Dimethoxyphenyl)methyl]-7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,3-Dimethoxyphenyl)methyl]-7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide

• Inchi： 1S/C24H23N3O5S/c1-30-17-9-7-15(8-10-17)18-13-33-23-21(18)26-14-27(24(23)29)12-20(28)25-11-16-5-4-6-19(31-2)22(16)32-3/h4-10,13-14H,11-12H2,1-3H3,(H,25,28)
• InChI Key： SRMIZQQODGNHFN-UHFFFAOYSA-N
• SMILES： C1N(CC(NCC2=CC=CC(OC)=C2OC)=O)C(=O)C2SC=C(C3=CC=C(OC)C=C3)C=2N=1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.10±0.46(Predicted)

Additional information on N-[(2,3-Dimethoxyphenyl)methyl]-7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide

Comprehensive Overview of N-[(2,3-Dimethoxyphenyl)methyl]-7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide (CAS 1207046-87-4)

The compound N-[(2,3-Dimethoxyphenyl)methyl]-7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide (CAS 1207046-87-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thieno[3,2-d]pyrimidine core, combined with methoxyphenyl and acetamide substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The thienopyrimidine scaffold, a key feature of this compound, is known for its versatility in drug design. Studies suggest that derivatives of this scaffold exhibit anti-inflammatory, anticancer, and antiviral properties. The presence of methoxy groups in the structure further enhances its bioavailability and metabolic stability, making it a valuable subject for drug discovery programs.

One of the most frequently searched questions in the field is: "What are the applications of thieno[3,2-d]pyrimidine derivatives in medicine?" This compound, with its multi-substituted framework, provides a partial answer. Its 4-oxothieno[3,2-d]pyrimidine moiety is analogous to purine bases, allowing it to interact with enzymes and receptors involved in cell proliferation and apoptosis. Such interactions are crucial for developing treatments for conditions like autoimmune diseases and oncology.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of heterocyclic compounds. The N-[(2,3-dimethoxyphenyl)methyl] side chain in this molecule is a focal point for SAR studies, as slight modifications can significantly alter its binding affinity and selectivity. Computational modeling and high-throughput screening have identified this compound as a lead structure for optimizing kinase inhibition.

From a synthetic chemistry perspective, the preparation of CAS 1207046-87-4 involves multi-step organic reactions, including cyclization and amidation. Researchers emphasize the importance of green chemistry principles in its synthesis to minimize environmental impact. The compound's logP and solubility profiles are also critical parameters for its formulation in drug delivery systems.

In conclusion, N-[(2,3-Dimethoxyphenyl)methyl]-7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide represents a fascinating intersection of medicinal chemistry and pharmacology. Its potential applications in disease modulation and therapeutic development continue to inspire innovative research. As the scientific community explores its full capabilities, this compound may soon emerge as a cornerstone in the next generation of biologically active agents.